Cas no 90923-01-6 (2-Thiophenebutanoic acid, α-(hydroxyimino)-γ-oxo-, ethyl ester)
90923-01-6 structure
Product Name:2-Thiophenebutanoic acid, α-(hydroxyimino)-γ-oxo-, ethyl ester
CAS No:90923-01-6
MF:C10H11NO4S
MW:241.26364159584
CID:5735486
Update Time:2023-11-06
2-Thiophenebutanoic acid, α-(hydroxyimino)-γ-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenebutanoic acid, α-(hydroxyimino)-γ-oxo-, ethyl ester
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- Inchi: 1S/C10H11NO4S/c1-2-15-10(13)7(11-14)6-8(12)9-4-3-5-16-9/h3-5,14H,2,6H2,1H3
- InChI Key: NGNZLLUNLZEZBX-UHFFFAOYSA-N
- SMILES: C1(C(=O)CC(=NO)C(OCC)=O)SC=CC=1
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Melting Point: 99-100 °C
- Boiling Point: 430.9±51.0 °C(Predicted)
- pka: 8.32±0.10(Predicted)
2-Thiophenebutanoic acid, α-(hydroxyimino)-γ-oxo-, ethyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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